3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11BrN4OS
• Molecular Weight: 387.3 g/mol
• IUPAC Name: 3-(3-bromophenyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11BrN4OS/c1-22-13-7-3-5-11(9-13)15-20-21-14(18-19-16(21)23-15)10-4-2-6-12(17)8-10/h2-9H,1H3
• InChI Key: SUWDPZGNRXKVQQ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Br

Description

3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including drug discovery, medicinal chemistry, and biochemistry. This compound has been synthesized using various methods and has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and proteins involved in different cellular processes. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been reported to inhibit the activity of acetylcholinesterase, which is an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects
3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, a programmed cell death mechanism, in cancer cells. This compound has also been reported to inhibit the growth of various microbial strains, including bacteria and fungi. In addition, it has been shown to reduce the production of inflammatory mediators and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential use in drug discovery and medicinal chemistry. This compound has shown promising results in various scientific research applications, and its mechanism of action makes it a potential candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain lab experiments.

Future Directions

There are several future directions for the research on 3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the potential directions is to study its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the development of new antimicrobial agents. Additionally, further studies can be conducted to investigate the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using various methods. One of the most common methods involves the reaction of 3-bromoaniline, 3-methoxybenzaldehyde, and 2-amino-1,3,4-thiadiazole in the presence of a suitable catalyst under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product in good yields.

Scientific Research Applications

3-(3-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in scientific research applications. It has been reported to exhibit anticancer, antimicrobial, and anti-inflammatory activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.